Cas no 28805-58-5 (octenylsuccinic acid)

octenylsuccinic acid structure
octenylsuccinic acid structure
Product Name:octenylsuccinic acid
CAS No:28805-58-5
MF:C12H20O4
MW:228.284804344177
CID:239940
Update Time:2024-01-26

octenylsuccinic acid Chemical and Physical Properties

Names and Identifiers

    • octenylsuccinic acid
    • 2-(1-Octen-1-yl)succinic acid
    • 2-oct-1-en-1-ylbutanedioic acid
    • 4-(oct-7-en-1-yloxy)-4-oxobutanoic acid
    • Butanedioic acid, 2-(octen-1-yl)-
    • Butanedioic acid, octenyl-
    • dipotassium 2-(oct-7-en-1-yl)butanedioate
    • disodium 2-(oct-7-en-1-yl)butanedioate
    • Octenyl succinate
    • Inchi: 1S/C12H20O4/c1-2-3-4-5-6-7-8-10(12(15)16)9-11(13)14/h7-8,10H,2-6,9H2,1H3,(H,13,14)(H,15,16)/b8-7+
    • InChI Key: KCYQMQGPYWZZNJ-BQYQJAHWSA-N
    • SMILES: C(C(=O)O)(CC(=O)O)/C=C/CCCCCC

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.136159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6

Experimental Properties

  • Boiling Point: 272.6°Cat760mmHg
  • Flash Point: 132.9°C
  • Refractive Index: 1.491
  • PSA: 74.6
  • LogP: 2.68850
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